1-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]-N-tert-butylpyrrolidine-3-carboxamide
Description
1-[5-Bromo-2-(methylsulfanyl)pyrimidin-4-yl]-N-tert-butylpyrrolidine-3-carboxamide is a pyrimidine-based compound featuring a bromo substituent at position 5, a methylsulfanyl group at position 2, and a pyrrolidine-3-carboxamide moiety substituted with a tert-butyl group at the nitrogen atom. The pyrimidine scaffold is a common pharmacophore in medicinal chemistry, often associated with kinase inhibition or nucleic acid mimicry . The tert-butyl carboxamide may contribute to metabolic stability by sterically hindering enzymatic degradation.
Properties
IUPAC Name |
1-(5-bromo-2-methylsulfanylpyrimidin-4-yl)-N-tert-butylpyrrolidine-3-carboxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21BrN4OS/c1-14(2,3)18-12(20)9-5-6-19(8-9)11-10(15)7-16-13(17-11)21-4/h7,9H,5-6,8H2,1-4H3,(H,18,20) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XQGQCYXVHXGKGW-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)C1CCN(C1)C2=NC(=NC=C2Br)SC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21BrN4OS | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.31 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Table 1: Comparison of Pyrimidine-Based Compounds
Bromo-Substituted Pyridine/Pyrrolidine Derivatives
Several bromo-containing analogs from the Catalog of Pyridine Compounds (–7) share structural elements with the target:
tert-Butyl 3-((5-bromo-3-(dimethoxymethyl)pyridin-2-yloxy)methyl)pyrrolidine-1-carboxylate ():
- Features a pyrrolidine ring and tert-butyl group but lacks the carboxamide moiety. The dimethoxymethyl group increases polarity compared to the target’s methylsulfanyl substituent.
N-(2-bromo-5-((tert-Butyldimethylsilyloxy)methyl)pyridin-3-yl)pivalamide ():
Table 2: Bromo-Substituted Pyridine Derivatives
Pyrrolidine-Containing Compounds with tert-Butyl Modifications
The pyrrolidine ring in the target compound is a distinguishing feature. For example:
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
